Cas no 1240527-21-2 (1-(piperazin-1-yl)-2-(pyridin-2-yl)ethan-1-one dihydrochloride)

• Product Name: 1-(piperazin-1-yl)-2-(pyridin-2-yl)ethan-1-one dihydrochloride
• CAS No: 1240527-21-2
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• CID: 4579851
• Update Time: 2025-05-24

1-(piperazin-1-yl)-2-(pyridin-2-yl)ethan-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperazin-1-yl)-2-(pyridin-2-yl)ethan-1-one dihydrochloride

• Inchi： 1S/C11H15N3O.ClH/c15-11(14-7-5-12-6-8-14)9-10-3-1-2-4-13-10;/h1-4,12H,5-9H2;1H
• InChI Key： NYYVHMLQBGGIPO-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)(=O)CC1N=CC=CC=1.Cl

Additional information on 1-(piperazin-1-yl)-2-(pyridin-2-yl)ethan-1-one dihydrochloride

Comprehensive Overview of 1-(piperazin-1-yl)-2-(pyridin-2-yl)ethan-1-one dihydrochloride (CAS No. 1240527-21-2)

1-(piperazin-1-yl)-2-(pyridin-2-yl)ethan-1-one dihydrochloride, with the CAS number 1240527-21-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a piperazine ring linked to a pyridine moiety through an ethanone bridge, making it a versatile intermediate in drug discovery. Its dihydrochloride salt form enhances solubility and stability, which are critical for laboratory and industrial applications.

The structural uniqueness of 1-(piperazin-1-yl)-2-(pyridin-2-yl)ethan-1-one dihydrochloride lies in its dual functional groups: the piperazine ring, known for its role in modulating pharmacokinetics, and the pyridine group, which contributes to binding affinity in target proteins. Researchers frequently explore this compound for its potential in designing central nervous system (CNS) therapeutics, given its ability to cross the blood-brain barrier. Recent studies have also highlighted its relevance in kinase inhibition, a hot topic in oncology and inflammation research.

In the context of AI-driven drug discovery, CAS No. 1240527-21-2 has emerged as a subject of interest due to its scaffold’s compatibility with machine learning models predicting bioactivity. Platforms like AlphaFold and virtual screening tools often utilize such compounds to validate computational predictions. This aligns with the growing trend of digital chemistry, where researchers prioritize molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses to accelerate lead optimization.

Another area of focus is the compound’s role in neuropharmacology. With rising global concerns about neurodegenerative diseases such as Alzheimer’s and Parkinson’s, 1-(piperazin-1-yl)-2-(pyridin-2-yl)ethan-1-one dihydrochloride is being investigated for its potential to interact with dopamine receptors and serotonin transporters. These properties make it a candidate for psychoactive drug development, though rigorous clinical validation is still underway.

From a synthetic chemistry perspective, the compound’s dihydrochloride salt form offers practical advantages, including improved crystallinity and ease of purification. This is particularly valuable for high-throughput screening (HTS) workflows, where reproducibility is paramount. Laboratories specializing in medicinal chemistry often stock this compound as a building block for heterocyclic derivatives, which are pivotal in designing small-molecule inhibitors.

Environmental and green chemistry considerations are also shaping the discourse around CAS No. 1240527-21-2. As industries strive for sustainable synthesis methods, researchers are exploring catalytic routes to produce this compound with minimal waste. Topics like atom economy and biodegradable solvents frequently appear in publications discussing its manufacturing.

In summary, 1-(piperazin-1-yl)-2-(pyridin-2-yl)ethan-1-one dihydrochloride represents a multifaceted tool in modern science, bridging gaps between computational chemistry, drug development, and sustainable practices. Its CAS number 1240527-21-2 serves as a gateway to a wealth of research opportunities, reflecting the compound’s enduring relevance in addressing contemporary health and technological challenges.